1-(3-chlorobenzyl)-2-methylpyrimido[1,2-a]benzimidazol-4(1H)-one

• IUPAC Name: 1-[(3-chlorophenyl)methyl]-2-methylpyrimido[1,2-a]benzimidazol-4-one
• InChI: InChI=1S/C18H14ClN3O/c1-12-9-17(23)22-16-8-3-2-7-15(16)20-18(22)21(12)11-13-5-4-6-14(19)10-13/h2-10H,11H2,1H3
• InChI Key: NNHOSCYZSRFWPR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N2C3=CC=CC=C3N=C2N1CC4=CC(=CC=C4)Cl
• Molecular Formula: C18H14ClN3O
• Molecular Weight: 323.8 g/mol

Description

1-(3-chlorobenzyl)-2-methylpyrimido[1,2-a]benzimidazol-4(1H)-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and biotechnology.

Mechanism of Action

The mechanism of action of 1-(3-chlorobenzyl)-2-methylpyrimido[1,2-a]benzimidazol-4(1H)-one is not fully understood, but it is believed to act through multiple pathways. It has been shown to inhibit DNA topoisomerase I and II, which are enzymes involved in DNA replication and transcription. It also induces cell cycle arrest and apoptosis by activating the p53 pathway. Moreover, it inhibits the activity of matrix metalloproteinases (MMPs), which are enzymes involved in the degradation of extracellular matrix proteins.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It also shows antibacterial activity by inhibiting bacterial growth and biofilm formation. Moreover, it exhibits antioxidant properties by scavenging free radicals and reducing oxidative stress.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(3-chlorobenzyl)-2-methylpyrimido[1,2-a]benzimidazol-4(1H)-one in lab experiments include its potential applications in various fields, including medicinal chemistry, drug discovery, and biotechnology. It has shown promising results in inhibiting the growth of cancer cells and bacteria, as well as exhibiting antioxidant properties. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 1-(3-chlorobenzyl)-2-methylpyrimido[1,2-a]benzimidazol-4(1H)-one. These include:
1. Investigating its potential as a therapeutic agent for cancer and bacterial infections.
2. Studying its mechanism of action to better understand its biochemical and physiological effects.
3. Developing new synthetic methods to improve its yield and purity.
4. Investigating its potential as an antioxidant agent for the prevention and treatment of oxidative stress-related diseases.
5. Exploring its potential applications in other fields, such as materials science and environmental science.
In conclusion, this compound is a chemical compound that has shown potential in various scientific research applications. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand its potential applications and to develop new synthetic methods to improve its yield and purity.

Scientific Research Applications

1-(3-chlorobenzyl)-2-methylpyrimido[1,2-a]benzimidazol-4(1H)-one has shown potential in various scientific research applications. It has been studied for its anticancer activity, as it inhibits the growth of cancer cells by inducing apoptosis. It has also been investigated for its antibacterial activity, as it shows inhibitory effects against various bacterial strains. Moreover, it has been studied for its antioxidant properties, as it scavenges free radicals and protects cells from oxidative stress.